Cas no 84975-52-0 (4,6-heptadecadiynoic acid)

• Product Name: 4,6-heptadecadiynoic acid
• CAS No: 84975-52-0
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 887886
• PubChem ID: 22556221
• Update Time: 2025-04-19

4,6-heptadecadiynoic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-heptadecadiynoic acid
• heptadeca-4,6-diynoic acid
• 4,6-HEPTADECADIYNOIC
• SCHEMBL417123
• DTXSID20626408
• 84975-52-0

• Inchi： 1S/C17H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-10,15-16H2,1H3,(H,18,19)
• InChI Key： RGDYQXRADMTROD-UHFFFAOYSA-N
• SMILES： OC(CCC#CC#CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 262.19300
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.38880